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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and abundance of

Nickel-56 (⁵⁶Ni) in pair-instability supernovae (PISN). It details the underlying physics,

summarizes quantitative data from theoretical models, outlines the methodologies used in

research, and discusses the factors influencing ⁵⁶Ni production.

Introduction to Pair-Instability Supernovae and the
Role of Nickel-56
A pair-instability supernova (PISN) is a theoretical type of thermonuclear explosion that marks

the death of very massive stars, typically with initial masses in the range of 130 to 250 solar

masses (M⊙) and low to moderate metallicity.[1] These cosmic events are fundamentally

different from the more common core-collapse supernovae.

The process is initiated in the core of a massive star when core temperatures become so high

that energetic gamma rays spontaneously create electron-positron pairs.[1] This "pair

production" removes radiation pressure support from the core, leading to a rapid contraction.[2]

[3] The contraction triggers runaway explosive burning of oxygen and silicon, releasing

enormous amounts of energy (up to 10⁵³ ergs).[3][4] If this energy is sufficient to overcome the

star's gravitational binding energy, the star is completely disrupted, leaving no stellar remnant

like a neutron star or black hole behind.[1][5]
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A crucial product of this explosive nucleosynthesis is the radioactive isotope Nickel-56 (⁵⁶Ni).

The amount of ⁵⁶Ni synthesized in a PISN can be substantial, ranging from tenths to several

tens of solar masses.[5][6] The significance of ⁵⁶Ni lies in its radioactive decay chain, which

powers the supernova's light curve long after the initial explosion:

⁵⁶Ni → ⁵⁶Co: Nickel-56 decays into Cobalt-56 (⁵⁶Co) with a half-life of approximately 6.1

days.[1]

⁵⁶Co → ⁵⁶Fe: Cobalt-56 then decays into the stable isotope Iron-56 (⁵⁶Fe) with a half-life of

about 77 days.[1]

Each decay releases energetic gamma rays that are trapped in the expanding supernova

ejecta, thermalized, and re-radiated as visible light. Consequently, the peak luminosity and the

long duration of PISN light curves are directly dependent on the total mass of ⁵⁶Ni produced.[7]

Quantitative Data: Nickel-56 Yields from Theoretical
Models
The predicted mass of ⁵⁶Ni synthesized in a PISN is highly dependent on the progenitor star's

properties, primarily its helium core mass at the time of the explosion. The following tables

summarize key quantitative data from various theoretical PISN models.

Table 1: Zero-Metallicity (Population III) PISN Models
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Helium Core
Mass (M⊙)

Ejected Mass
(M⊙)

Kinetic Energy
(10⁵¹ erg)

Synthesized
⁵⁶Ni (M⊙)

Reference

70 70 6.8 0.002

Heger &

Woosley (2002)

[8]

80 80 14 0.13
Jerkstrand et al.

(2016)[9]

95 95 39 6.1

Heger &

Woosley (2002)

[8]

100 100 48 13
Jerkstrand et al.

(2016)[9]

110 110 65 31
Jerkstrand et al.

(2016)[9]

115 115 73 32

Heger &

Woosley (2002)

[8]

130 130 100 48
Jerkstrand et al.

(2016)[9]

Table 2: PISN Models at Low Metallicity (Z = 0.001)

Initial Mass
(M⊙)

Final Mass
(M⊙)

CO Core
Mass (M⊙)

Kinetic
Energy
(10⁵¹ erg)

Synthesize
d ⁵⁶Ni (M⊙)

Reference

150 148.9 64 14.8 0.54
Kozyreva et

al. (2014)[8]

250 237.4 110 74.8 30.3
Kozyreva et

al. (2014)[8]

Table 3: Hydrogen-Rich PISN Models
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Model
Name

Final Mass
(M⊙)

CO Core
Mass (M⊙)

Kinetic
Energy
(10⁵¹ erg)

Synthesize
d ⁵⁶Ni (M⊙)

Reference

250M 237.4 110.1 74.8 30.3
Kozyreva et

al. (2017)[10]

Methodologies and Protocols
The determination of ⁵⁶Ni abundance in PISN relies on a combination of theoretical modeling

and observational inference.

Theoretical Modeling and Simulation Protocols
The simulation of a PISN is a multi-step process that involves several computational tools and

physics inputs.

Stellar Evolution: The life of a very massive star, from the main sequence to the onset of the

pair instability, is modeled using a stellar evolution code like MESA (Modules for Experiments

in Stellar Astrophysics).[2] These codes solve the equations of stellar structure, incorporating

nuclear reaction networks, energy transport, and mass loss. A key uncertainty in this phase

is the rate of mass loss, which determines if a star retains a massive enough helium core to

undergo a PISN.[11]

Explosion Hydrodynamics: Once the star's core becomes unstable, the subsequent collapse,

thermonuclear runaway, and explosion are simulated using a hydrodynamics code. Codes

such as CASTRO, RAGE, and KEPLER are employed to model the complex gas dynamics

of the explosion.[5][12] These simulations are coupled with an extensive nuclear reaction

network (e.g., the 19-isotope network Aprox19) to track the explosive nucleosynthesis and

calculate the energy generation rates and final elemental yields, including ⁵⁶Ni.[10]

Radiative Transfer: To predict the observational signatures, the output from the

hydrodynamic explosion model (ejecta mass, velocity profile, and chemical composition) is

used as input for a radiative transfer code. These codes, such as CMFGEN, simulate the

transport of photons through the expanding ejecta, accounting for the energy deposition from

⁵⁶Ni decay, to generate synthetic light curves and spectra.[13]
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Observational Inference Protocols
For potential PISN candidates, the mass of ⁵⁶Ni is inferred primarily from the observed light

curve.

Bolometric Light Curve Construction: Photometric data is collected across multiple

wavelengths (from UV to near-infrared). This data is used to construct a bolometric light

curve, which represents the total radiated energy over time.

Light Curve Modeling: The bolometric light curve is then compared to theoretical models.

According to Arnett's rule, at the peak of the light curve, the radiated luminosity is

approximately equal to the instantaneous rate of energy deposition from radioactive decay.

By fitting the peak luminosity and the subsequent decline rate of the light curve, astronomers

can estimate the total mass of ⁵⁶Ni required to power the event.

Nebular Spectra Analysis: At late times (hundreds of days post-explosion), the ejecta

become transparent (nebular), allowing direct observation of the inner, nucleosynthesized

material. The strength of emission lines from the decay products of ⁵⁶Ni (i.e., cobalt and iron)

in these nebular spectra can provide an independent constraint on the initial ⁵⁶Ni mass and

the overall composition of the ejecta.[9]

Visualizations: Pathways and Processes
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Nickel-56 (⁵⁶Ni)
(Radioactive)

Cobalt-56 (⁵⁶Co)
(Radioactive)

 t₁/₂ ≈ 6.1 days
(β+ decay, EC)

Iron-56 (⁵⁶Fe)
(Stable)

 t₁/₂ ≈ 77.7 days
(β+ decay, EC)
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Final Fate
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~130 - 250 M⊙

Direct Collapse
(Black Hole)

> 250 M⊙

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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